Cas no 3943-73-5 (Ethyl 2,3-dihydroxybenzoate)

Ethyl 2,3-dihydroxybenzoate is a versatile organic compound characterized by its hydroxyl groups and ethyl substitution. This compound exhibits high purity and stability, making it suitable for a variety of applications. Its unique chemical structure allows for efficient reactions, enhancing its performance in pharmaceuticals, food additives, and fragrances.
Ethyl 2,3-dihydroxybenzoate structure
Ethyl 2,3-dihydroxybenzoate structure
Product Name:Ethyl 2,3-dihydroxybenzoate
CAS No:3943-73-5
MF:C9H10O4
MW:182.173303127289
MDL:MFCD03644149
CID:296792
PubChem ID:2779843
Update Time:2025-10-18

Ethyl 2,3-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3-dihydroxybenzoate
    • 2,3-Dihydroxybenzoic acid ethyl ester
    • 2,3-DIHYDROXY-BENZOIC ACID ETHYL ESTER
    • Benzoic acid,2,3-dihydroxy-, ethyl ester
    • 2,3-Dihydroxy-benzoesaeure-aethylester
    • 2.3-Dihydroxy-benzoesaeureethylester
    • ethyl catechuate
    • ethyl o-pyrocatechuate
    • Maybridge3_004325
    • 3-(Ethoxycarbonyl)catechol
    • RHMQSXRCGOZYND-UHFFFAOYSA-N
    • HMS1443E13
    • 5156AB
    • SBB053741
    • 3-(Ethoxycarbonyl)benzene-1,2-diol
    • IDI1_015712
    • ZB007749
    • Benzoic aci
    • Benzoic acid, 2,3-dihydroxy-, ethyl ester
    • ST50949694
    • SCHEMBL340364
    • CS-0061542
    • SY064627
    • CHEMBL442631
    • N-(3-(DIETHYLAMINO)METHYL)-4-HYDROXYPHENYLACETAMIDE
    • FT-0625887
    • DTXSID90381572
    • 3943-73-5
    • AKOS006229828
    • A873653
    • ethyl2,3-dihydroxybenzoate
    • MFCD03644149
    • TS-02537
    • Ethyl 2 pound not3-dihydroxybenzoate
    • MDL： MFCD03644149
    • Inchi： 1S/C9H10O4/c1-2-13-9(12)6-4-3-5-7(10)8(6)11/h3-5,10-11H,2H2,1H3
    • InChI Key： RHMQSXRCGOZYND-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=CC=C(C=1O)O)=O

Computed Properties

  • Exact Mass: 182.05800
  • Monoisotopic Mass: 182.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Density: 1.294
  • Melting Point: 65-67°C
  • Boiling Point: 307.2°C at 760 mmHg
  • Flash Point: 123°C
  • Refractive Index: 1.573
  • PSA: 66.76000
  • LogP: 1.27450

Ethyl 2,3-dihydroxybenzoate Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

Ethyl 2,3-dihydroxybenzoate Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Ethyl 2,3-dihydroxybenzoate Pricemore >>

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 3943-73-5 97%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Ethyl 2,3-dihydroxybenzoate
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Ethyl 2,3-dihydroxybenzoate
 3943-73-5 98%
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Alichem
A019095766-1g
Ethyl 2,3-dihydroxybenzoate
 3943-73-5 98%
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Alichem
A019095766-5g
Ethyl 2,3-dihydroxybenzoate
 3943-73-5 98%
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Apollo Scientific
OR25996-1g
Ethyl 2,3-dihydroxybenzoate
 3943-73-5 95
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 £72.00 2025-02-19
abcr
AB149251-250 mg
2,3-Dihydroxybenzoic acid ethyl ester, 95%; .
 3943-73-5 95%
250MG
 €95.00 2022-06-02

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